Cas no 1904646-04-3 ((E)-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-phenylethene-1-sulfonamide)

• Product Name: (E)-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-phenylethene-1-sulfonamide
• CAS No: 1904646-04-3
• MF: C₁₅H₁₄N₄O₄S
• MW: 346.361061573029
• CID: 5934208
• PubChem ID: 117055358
• Update Time: 2025-05-30

(E)-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-phenylethene-1-sulfonamide
• (E)-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-phenylethenesulfonamide
• AKOS025390978
• F6524-6468
• (E)-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenylethene-1-sulfonamide
• 1904646-04-3
• (E)-N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-2-phenylethenesulfonamide

• Inchi： 1S/C15H14N4O4S/c1-11-9-13(18-22-11)15-17-14(23-19-15)10-16-24(20,21)8-7-12-5-3-2-4-6-12/h2-9,16H,10H2,1H3/b8-7+
• InChI Key： YPJRGVRAWMDTNW-BQYQJAHWSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCC1=NC(C2C=C(C)ON=2)=NO1)(=O)=O

Computed Properties

• Exact Mass: 346.07357611g/mol
• Monoisotopic Mass: 346.07357611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 120Ų

Additional information on (E)-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-phenylethene-1-sulfonamide

Comprehensive Analysis of (E)-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-phenylethene-1-sulfonamide (CAS No. 1904646-04-3)

The compound (E)-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-phenylethene-1-sulfonamide (CAS No. 1904646-04-3) is a sophisticated sulfonamide derivative with a unique structural framework. Its molecular architecture combines a 1,2,4-oxadiazole core with a 5-methyl-1,2-oxazole moiety, linked to a phenyl ethene sulfonamide group. This configuration endows the compound with potential applications in medicinal chemistry and material science, particularly in the development of novel bioactive molecules.

Recent trends in pharmaceutical research highlight the growing interest in sulfonamide-based compounds due to their diverse biological activities. The 1,2,4-oxadiazole and 1,2-oxazole rings in this molecule are known for their stability and ability to participate in hydrogen bonding, making them attractive scaffolds for drug design. Researchers are particularly intrigued by the E-configuration of the double bond in the phenylethene segment, which may influence the compound's interaction with biological targets.

From a synthetic perspective, the preparation of (E)-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-phenylethene-1-sulfonamide involves multi-step organic transformations. Key steps include the formation of the 1,2,4-oxadiazole ring through cyclization reactions and the introduction of the sulfonamide group via nucleophilic substitution. The purity and yield of the final product are critical for its potential applications, and advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure quality control.

In the context of current research, this compound aligns with the broader exploration of heterocyclic sulfonamides as modulators of enzymatic activity. The 5-methyl-1,2-oxazol-3-yl substituent, in particular, has been associated with enhanced binding affinity in certain protein-ligand interactions. This has sparked interest in its potential use as a lead compound for the development of enzyme inhibitors or receptor agonists.

The physicochemical properties of CAS No. 1904646-04-3 are also noteworthy. Its logP value and solubility profile suggest moderate lipophilicity, which could be advantageous for bioavailability in drug development. Additionally, the presence of both hydrogen bond acceptors and donors in its structure may contribute to its ability to cross biological membranes.

As the pharmaceutical industry continues to explore structure-activity relationships in sulfonamide derivatives, compounds like (E)-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-phenylethene-1-sulfonamide represent valuable tools for understanding molecular interactions. Future research directions may include computational modeling to predict its binding modes or derivatization studies to optimize its pharmacological profile.

In material science applications, the conjugated system present in this molecule could offer interesting electronic properties. The oxadiazole-oxazole combination might contribute to unique photophysical characteristics, making it a candidate for investigation in organic electronics or sensor technologies.

From a safety and handling perspective, while CAS No. 1904646-04-3 is not classified as hazardous under current regulations, standard laboratory precautions should be observed when working with this compound. Proper personal protective equipment and adequate ventilation are recommended during its handling and storage.

The commercial availability of (E)-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-phenylethene-1-sulfonamide through specialty chemical suppliers has facilitated its investigation in various research settings. Its price point and purity grades vary depending on the intended application, with higher purity samples being essential for biological studies.

In conclusion, CAS No. 1904646-04-3 represents an intriguing example of modern heterocyclic chemistry with potential applications across multiple scientific disciplines. Its complex structure and functional group arrangement make it a compelling subject for continued research, particularly in the context of developing new therapeutic agents or functional materials.